Cas no 1804205-23-9 (Ethyl 2-(2-cyanoethyl)-6-methylphenylacetate)

Ethyl 2-(2-cyanoethyl)-6-methylphenylacetate is a specialized organic compound featuring a phenylacetate core substituted with a cyanoethyl and methyl group at the 2- and 6-positions, respectively, and esterified with an ethyl group. This structure imparts reactivity useful in synthetic organic chemistry, particularly in the construction of complex molecules or intermediates for pharmaceuticals and agrochemicals. The cyanoethyl group enhances electrophilicity, facilitating nucleophilic addition reactions, while the ester functionality allows further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it a practical choice for multi-step synthesis. The compound’s defined regiochemistry ensures predictable reactivity in targeted transformations.

Ethyl 2-(2-cyanoethyl)-6-methylphenylacetate structure

1804205-23-9 structure

Product Name:Ethyl 2-(2-cyanoethyl)-6-methylphenylacetate

CAS No:1804205-23-9

MF:C₁₄H₁₇NO₂

MW:231.290283918381

CID:5005313

Update Time:2025-06-07

Ethyl 2-(2-cyanoethyl)-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(2-cyanoethyl)-6-methylphenylacetate
- Inchi： 1S/C14H17NO2/c1-3-17-14(16)10-13-11(2)6-4-7-12(13)8-5-9-15/h4,6-7H,3,5,8,10H2,1-2H3
- InChI Key： QSCFKXPHUOFANV-UHFFFAOYSA-N
- SMILES： O(CC)C(CC1C(C)=CC=CC=1CCC#N)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 292
XLogP3: 2.4
Topological Polar Surface Area: 50.1

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010009021-250mg	Ethyl 2-(2-cyanoethyl)-6-methylphenylacetate	1804205-23-9	97%	250mg	504.00 USD	2021-07-06
Alichem	A010009021-500mg	Ethyl 2-(2-cyanoethyl)-6-methylphenylacetate	1804205-23-9	97%	500mg	798.70 USD	2021-07-06
Alichem	A010009021-1g	Ethyl 2-(2-cyanoethyl)-6-methylphenylacetate	1804205-23-9	97%	1g	1,445.30 USD	2021-07-06